Cas no 1715246-90-4 (5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester
• CAS No: 1715246-90-4
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• MDL: MFCD27824557
• CID: 5220517
• Update Time: 2026-03-06

5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester
• 4-Thiazolecarboxylic acid, 5-methyl-2-[(4-methylphenyl)amino]-, ethyl ester

• MDL： MFCD27824557
• Inchi： 1S/C14H16N2O2S/c1-4-18-13(17)12-10(3)19-14(16-12)15-11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： ZNWLESGAKLZQOX-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OCC)=O)N=C1NC1=CC=C(C)C=C1

Additional information on 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester

Research Update on 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester (CAS: 1715246-90-4)

Recent studies have highlighted the significance of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester (CAS: 1715246-90-4) as a promising compound in the field of chemical biology and medicinal chemistry. This thiazole derivative has garnered attention due to its potential applications in drug discovery, particularly as a scaffold for designing novel therapeutic agents. The compound's unique structural features, including the presence of a thiazole ring and an ester moiety, make it a versatile candidate for further chemical modifications and biological evaluations.

A 2023 study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological activity of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester. The researchers employed a multi-step synthetic route to obtain the compound with high purity and yield. Subsequent in vitro assays revealed its moderate inhibitory activity against a panel of kinases, suggesting its potential as a lead compound for kinase-targeted therapies. The study also highlighted the compound's favorable physicochemical properties, such as solubility and stability, which are critical for further drug development.

Another recent investigation, reported in *Bioorganic & Medicinal Chemistry Letters*, focused on the structural optimization of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester to enhance its pharmacological profile. By introducing various substituents at the thiazole ring, the researchers identified several analogs with improved potency and selectivity against specific cancer cell lines. These findings underscore the compound's utility as a starting point for the development of targeted anticancer agents.

In addition to its kinase inhibitory properties, 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester has also been investigated for its anti-inflammatory effects. A 2022 study in *European Journal of Pharmacology* demonstrated that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential application in treating inflammatory diseases. Mechanistic studies indicated that the compound's activity might be mediated through the modulation of NF-κB signaling pathways.

Despite these promising findings, challenges remain in the development of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's diverse biological activities and structural versatility make it a valuable candidate for further research in drug discovery and chemical biology.

In conclusion, recent advancements in the study of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid ethyl ester (CAS: 1715246-90-4) have shed light on its potential as a multifunctional scaffold in medicinal chemistry. Ongoing research efforts are expected to uncover new applications and optimize its pharmacological properties, paving the way for the development of novel therapeutics.